2-(1-(2,4-dimethylphenyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)-N-(4-nitrophenyl)acetamide

• IUPAC Name: 2-[1-(2,4-dimethylphenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]-N-(4-nitrophenyl)acetamide
• InChI: InChI=1S/C21H18N6O4/c1-13-3-8-18(14(2)9-13)26-20-17(10-23-26)21(29)25(12-22-20)11-19(28)24-15-4-6-16(7-5-15)27(30)31/h3-10,12H,11H2,1-2H3,(H,24,28)
• InChI Key: YABJVJUJJHUSFR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)N2C3=C(C=N2)C(=O)N(C=N3)CC(=O)NC4=CC=C(C=C4)[N+](=O)[O-])C
• Molecular Formula: C21H18N6O4
• Molecular Weight: 418.4 g/mol
• CAS No.: 887459-00-9

Description

The compound 2-(1-(2,4-dimethylphenyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)-N-(4-nitrophenyl)acetamide features a pyrazolo[3,4-d]pyrimidin-4-one core substituted at position 1 with a 2,4-dimethylphenyl group. An acetamide linker connects the core to a 4-nitrophenyl moiety.

Biological Activity

The compound 2-(1-(2,4-dimethylphenyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)-N-(4-nitrophenyl)acetamide (commonly referred to as a pyrazolo[3,4-d]pyrimidine derivative) has garnered attention in medicinal chemistry due to its diverse biological activities. This article explores its synthesis, mechanisms of action, and biological effects, particularly in relation to anti-inflammatory and anticancer properties.

Synthesis

The synthesis of this compound typically involves multiple steps, including the formation of the pyrazolo[3,4-d]pyrimidine core and subsequent functionalization. Key steps include:

• Formation of the Pyrazolo[3,4-d]pyrimidine Core :
  • Cyclization reactions using hydrazine derivatives and diketones under acidic or basic conditions.
• Introduction of Substituents :
  • The addition of the 2,4-dimethylphenyl group via Friedel-Crafts acylation reactions.
  • The introduction of the nitrophenyl group through electrophilic substitution reactions.

The biological activity of this compound is primarily attributed to its ability to interact with specific molecular targets:

• Enzyme Inhibition : The pyrazolo[3,4-d]pyrimidine core can inhibit key enzymes involved in inflammatory pathways and cancer progression. This includes inhibition of cyclooxygenase (COX) enzymes, which are critical in mediating inflammatory responses.
• Cell Cycle Modulation : Research indicates that this compound can induce cell cycle arrest in cancer cells by inhibiting cyclin-dependent kinases (CDKs), leading to increased apoptosis rates in sensitive cell lines.

Anti-inflammatory Activity

The compound has shown significant potential as an anti-inflammatory agent. In vitro studies have demonstrated its ability to inhibit COX-I and COX-II enzymes:

Compound	IC50 (μM)	Selectivity Index
2-(1-(2,4-dimethylphenyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)-N-(4-nitrophenyl)acetamide	0.52 (COX-II)	10.73

This indicates a strong selectivity towards COX-II inhibition compared to standard anti-inflammatory drugs like Celecoxib.

Anticancer Activity

The anticancer properties have been evaluated against various cancer cell lines. Notably:

• Broad Spectrum Activity : The compound exhibited a broad spectrum of anticancer activity with selectivity ratios ranging from 0.7 to 39 across nine cancerous subpanels tested by the National Cancer Institute.
• Mechanistic Studies : It was found to induce apoptosis and arrest the cell cycle at the S phase in leukemia cells (HL60), showcasing a significant increase in early and late apoptosis markers.

Cell Line	IC50 (μM)	Mechanism
HL60	0.0034	Apoptosis induction via CDK inhibition
MCF-7	3.04	Cell cycle arrest at G2/M phase

Case Studies

Several studies have documented the efficacy of pyrazolo[3,4-d]pyrimidine derivatives similar to our compound:

• Eren et al. Study : Reported a series of diaryl heterocycles with potent COX-II inhibitory activity, demonstrating that modifications in structure could enhance selectivity and potency against inflammatory pathways.
• Chandana et al. Study : Investigated new analogs exhibiting significant anti-inflammatory activity with improved selectivity profiles compared to existing therapies.

Comparison with Similar Compounds

Data Tables

Table 1: Structural and Electronic Comparison

Compound Name	Core Structure	Position 1 Substituent	Acetamide Substituent	Key Properties
Target Compound	Pyrazolo[3,4-d]pyrimidin-4-one	2,4-Dimethylphenyl	4-Nitrophenyl	High lipophilicity, strong electron withdrawal
2-[1-(4-Fluorophenyl)-4-oxo...acetamide ()	Pyrazolo[3,4-d]pyrimidin-4-one	4-Fluorophenyl	2-Methoxyphenyl	Moderate solubility, metabolic stability
4-(4-Amino-1-(1-(5-Fluoro-3-(3-fluorophenyl)...benzenesulfonamide ()	Pyrazolo[3,4-d]pyrimidin-4-one	Chromenone-ethyl-fluorophenyl	Sulfonamide	High binding affinity, low bioavailability

Research Findings and Inferences

Electron-Withdrawing vs. Electron-Donating Groups :

• The nitro group in the target compound likely enhances binding to electron-rich enzyme pockets compared to methoxy or fluoro substituents .

Steric Effects :

• The 2,4-dimethylphenyl group may improve selectivity for hydrophobic binding sites over smaller substituents like 4-fluorophenyl .

Bioavailability: Simplified acetamide linkers (as in the target compound) may offer better pharmacokinetics than sulfonamide or chromenone-containing analogs .

Agrochemical Insights :

• While nitro groups are rare in herbicides, their presence in pharmaceuticals suggests redox-mediated mechanisms (e.g., prodrug activation) .

Q & A

Q. What are the optimal synthetic routes for 4-tert-butyl-N-{11-methyl-3,10-dithia-5,12-diazatricyclo[7.3.0.0^{2,6}]dodeca-1(9),2(6),4,7,11-pentaen-4-yl}benzamide?

The synthesis involves multi-step cyclization reactions. Start with the tricyclic core formation using sulfur-containing reagents (e.g., thiols or disulfides) to introduce dithia and diaza functionalities. The final step includes coupling the tert-butylbenzamide group via nucleophilic substitution or amide bond formation. Reaction conditions (e.g., solvent polarity, temperature) significantly influence yield. For example, dimethylformamide (DMF) at 80–100°C promotes cyclization, while sodium hydride aids deprotonation .

Q. Which spectroscopic techniques are critical for characterizing this compound?

Use NMR spectroscopy (¹H, ¹³C, and 2D-COSY) to confirm the tricyclic framework and substituent positions. High-resolution mass spectrometry (HRMS) validates molecular weight, while FT-IR identifies functional groups (e.g., amide C=O stretch at ~1650 cm⁻¹). X-ray crystallography (if crystals are obtainable) resolves absolute stereochemistry, as demonstrated for structurally related tricyclic compounds .